Cas no 1995848-10-6 (Methyl 2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetate)

• Product Name: Methyl 2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetate
• CAS No: 1995848-10-6
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• MDL: MFCD30804016
• CID: 5058671
• PubChem ID: 135392191
• Update Time: 2026-02-28

Methyl 2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetate
• Methyl 2-(3-aminobicyclo[1.1.1]pentan-1-yl)acetate
• methyl 2-[3-aminobicyclo[1.1.1]pentan-1-yl]acetate
• AMY35843
• methyl 2-(3-amino-1-bicyclo[1.1.1]pentanyl)acetate
• AS-79755
• P21149
• Bicyclo[1.1.1]pentane-1-acetic acid, 3-amino-, methyl ester
• SCHEMBL22776924
• CS-0172832
• methyl2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetate
• EN300-37466782
• METHYL 2-{3-AMINOBICYCLO[1.1.1]PENTAN-1-YLACETATE
• DTXSID001189863
• SB40999
• 1995848-10-6
• Methyl2-(3-aminobicyclo[1.1.1]pentan-1-yl)acetate
• EN300-6731260
• Methyl 2-{3-aminobicyclo[1.1.1]pentan-1-yl}acetate

• MDL： MFCD30804016
• Inchi： 1S/C8H13NO2/c1-11-6(10)2-7-3-8(9,4-7)5-7/h2-5,9H2,1H3
• InChI Key： FZMWNRAQEXINJP-UHFFFAOYSA-N
• SMILES： O(C)C(CC12CC(C1)(C2)N)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 52.3